molecular formula C22H22ClF2N3O3S B2508676 4-acetyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride CAS No. 1216920-53-4

4-acetyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride

Cat. No. B2508676
CAS RN: 1216920-53-4
M. Wt: 481.94
InChI Key: JHDBWHVFJSGZEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-acetyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H22ClF2N3O3S and its molecular weight is 481.94. The purity is usually 95%.
BenchChem offers high-quality 4-acetyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-acetyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel heterocyclic compounds derived from visnagenone and khellinone has been explored for their potential anti-inflammatory and analgesic activities. These compounds, including derivatives similar to 4-acetyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride, have shown significant inhibition of cyclooxygenase enzymes (COX-1/COX-2) and demonstrated promising analgesic and anti-inflammatory effects in biological assays. The most active compounds in this study displayed COX-2 selectivity indices ranging from 99-90%, analgesic activity of 51-42% protection, and anti-inflammatory activity of 68%-59%, comparing favorably with sodium diclofenac, a standard drug used in the study (Abu‐Hashem et al., 2020).

Antimicrobial and Antifungal Screening

A different study synthesized fluoro substituted benzothiazoles, incorporating structures analogous to the compound , and evaluated their antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. The synthesized compounds were tested against various microbial strains, demonstrating a range of biological activities that highlight the potential of such molecules in developing new therapeutic agents (Patel et al., 2009).

Antimicrobial Activity of Fluoro Substituted Sulphonamide Benzothiazoles

Further research into fluoro substituted sulphonamide benzothiazoles, which share structural similarities with the compound of interest, revealed their antimicrobial potential. The study synthesized novel compounds and subjected them to antimicrobial screening, indicating that these molecules possess pharmacologically significant therapeutic potentials due to their broad spectrum of biodynamic properties (Jagtap et al., 2010).

Design and Synthesis of Antimicrobial Agents

Another study focused on the design and synthesis of new 1,2,4-triazole derivatives containing the morpholine moiety, akin to the compound of interest, assessing their antimicrobial activities. Some of these newly synthesized compounds displayed good to moderate antimicrobial activity, showcasing the potential of such chemical structures in the development of new antimicrobial agents (Sahin et al., 2012).

properties

IUPAC Name

4-acetyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21F2N3O3S.ClH/c1-14(28)15-2-4-16(5-3-15)21(29)27(7-6-26-8-10-30-11-9-26)22-25-20-18(24)12-17(23)13-19(20)31-22;/h2-5,12-13H,6-11H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JHDBWHVFJSGZEH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC=C(C=C1)C(=O)N(CCN2CCOCC2)C3=NC4=C(C=C(C=C4S3)F)F.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22ClF2N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

481.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-acetyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.